Cas no 17969-36-7 (4-Thiazoleacetamide, 2-(4-chlorophenyl)-)
17969-36-7 structure
Product Name:4-Thiazoleacetamide, 2-(4-chlorophenyl)-
CAS No:17969-36-7
MF:C11H9ClN2OS
MW:252.719959974289
CID:2104406
Update Time:2023-08-03
4-Thiazoleacetamide, 2-(4-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-(4-chlorophenyl)-4-Thiazoleacetamide
- 4-Thiazoleacetamide, 2-(4-chlorophenyl)-
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- Inchi: 1S/C11H9ClN2OS/c12-8-3-1-7(2-4-8)11-14-9(6-16-11)5-10(13)15/h1-4,6H,5H2,(H2,13,15)
- InChI Key: DCZNLLCBHPRGLR-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=NC(=CS1)CC(N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 256
- Topological Polar Surface Area: 84.2
4-Thiazoleacetamide, 2-(4-chlorophenyl)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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